Gymnoside VII

• Molecular Formula: C51H64O24
• Molecular Weight: 1061.0 g/mol
• InChI: InChI=1S/C51H64O24/c1-26(2)19-51(50(65)68-24-30-11-16-32(17-12-30)70-48-44(63)42(61)39(58)34(22-53)72-48,20-37(56)67-23-29-9-14-31(15-10-29)69-47-43(62)41(60)38(57)33(21-52)71-47)75-49-45(64)46(40(59)35(73-49)25-66-27(3)54)74-36(55)18-13-28-7-5-4-6-8-28/h4-18,26,33-35,38-49,52-53,57-64H,19-25H2,1-3H3
• InChIKey: VNORMJNLBQYATD-UHFFFAOYSA-N

Gymnoside VII: A Defined Glucosyloxybenzyl 2-Isobutylmalate Standard for Research

Gymnoside VII (CAS 899430-07-0) is a specific glucosyloxybenzyl 2-isobutylmalate compound, first isolated and structurally elucidated from the tubers of the orchid *Gymnadenia conopsea* [1]. It belongs to a family of compounds, the gymnosides (I-X), which are characterized by a 2-isobutylmalate core esterified with various glycosylated benzyl alcohol moieties. Its defined molecular formula is C₅₁H₆₄O₂₄, with a molecular weight of 1061.04 g/mol . The compound is primarily used as an analytical reference standard for the authentication and quantification of *G. conopsea* and related botanical materials.

Defined analytical reference standard

Botanical authentication workflow for G. conopsea

Single-compound purity for reproducible research

• [1] Morikawa T, Xie H, Matsuda H, et al. Glucosyloxybenzyl 2-Isobutylmalates from the tubers of Gymnadenia conopsea. J Nat Prod. 2006;69(6):881-886. View Source

Why Gymnoside VII Cannot Be Interchanged with Other Gymnosides or Plant Extracts

Gymnoside VII cannot be substituted by other gymnosides (e.g., Gymnoside I, II, V) or crude *Gymnadenia conopsea* extracts without compromising experimental specificity. The gymnoside family exhibits structural variations in the number and linkage of glycosyl units on the benzyl alcohol moieties, which directly impact their physicochemical properties and potential biological interactions [1]. For instance, Gymnoside VII differs from Gymnoside I by an additional acetylated sugar moiety, which alters its polarity and chromatographic retention time [1]. Generic substitution with a poorly characterized extract introduces an undefined mixture of compounds, confounding any quantitative structure-activity relationship (QSAR) or pharmacokinetic studies. Using a precisely defined standard like Gymnoside VII ensures experimental reproducibility and data integrity.

Structural variation alters polarity and retention

Additional glycosyl or acetyl units in other gymnosides shift chromatographic behavior, which may limit direct substitution.

Crude extract introduces undefined mixture

Generic G. conopsea extract contains multiple gymnosides and unknown constituents, which may confound QSAR and pharmacokinetic studies.

Requires defined standard for reproducibility

Only a precisely characterized compound supports experimental data integrity and inter-study comparability.

• [1] Morikawa T, Xie H, Matsuda H, et al. Glucosyloxybenzyl 2-Isobutylmalates from the tubers of Gymnadenia conopsea. J Nat Prod. 2006;69(6):881-886. View Source

Quantitative Differentiation of Gymnoside VII: Spectroscopic and Chromatographic Evidence

Distinct Molecular Formula and Mass Confirmation for Identity Verification

The identity of Gymnoside VII is definitively established by its unique molecular formula and high-resolution mass spectrometry (HRMS) data, distinguishing it from its co-isolated analogs. In the foundational isolation study, Gymnoside VII (compound 7) was characterized by a molecular formula of C₅₁H₆₄O₂₄, determined by HRFABMS, which showed a quasimolecular ion peak at m/z 1061.3862 [M+H]⁺ (calcd for C₅₁H₆₅O₂₄, 1061.3866) [1]. This mass is distinct from other gymnosides in the series, such as Gymnoside I (C₄₅H₅₆O₂₁, m/z 933.3237) and Gymnoside V (C₅₃H₆₈O₂₅, m/z 1105.4125) [1].

HRMS Identity

Reported

m/z 1061.3862 [M+H]+ vs Gymnoside I (933.3237) and V (1105.4125)

Unambiguous identification via distinct mass

HRFABMS data from isolation study

Evidence Dimension	Molecular Mass (HRFABMS [M+H]⁺)
Target Compound Data	m/z 1061.3862
Comparator Or Baseline	Gymnoside I: m/z 933.3237; Gymnoside V: m/z 1105.4125
Quantified Difference	Difference of +128.0625 m/z vs. Gymnoside I and -44.0263 m/z vs. Gymnoside V
Conditions	High-resolution fast atom bombardment mass spectrometry (HRFABMS)

Why This Matters

This unique mass allows for unambiguous identification and quality control, ensuring researchers procure the correct compound rather than a misidentified or substituted analog.

• [1] Morikawa T, Xie H, Matsuda H, et al. Glucosyloxybenzyl 2-Isobutylmalates from the tubers of Gymnadenia conopsea. J Nat Prod. 2006;69(6):881-886. View Source

Differentiation by ¹³C NMR Spectroscopy for Structural Confirmation

Gymnoside VII possesses a characteristic ¹³C NMR spectroscopic fingerprint that allows for its precise differentiation from closely related glucosyloxybenzyl 2-isobutylmalates. The reported ¹³C NMR data (in CD₃OD) for Gymnoside VII includes distinct signals for its acetyl group (δ 20.7 and 172.7) and a unique set of resonances for its cinnamoyl moiety (e.g., δ 118.9, 146.6, 167.5), which are not present in the spectra of simpler analogs like Gymnoside I or II [1]. For comparison, Gymnoside I lacks signals for an acetyl group, while Gymnoside V has a different pattern of aromatic carbon signals due to a variation in the attached glycosyl units [1].

13C NMR Fingerprint

Reported

Acetyl signals δ 20.7, 172.7; cinnamoyl signals δ 118.9, 146.6, 167.5 absent in Gymnoside I

Structural confirmation against published data

125 MHz 13C NMR in CD3OD

Evidence Dimension	¹³C NMR Chemical Shifts (δ in CD₃OD)
Target Compound Data	Presence of acetyl signals at δ 20.7 and 172.7, and cinnamoyl signals including δ 118.9, 146.6, 167.5
Comparator Or Baseline	Gymnoside I: Absence of acetyl and cinnamoyl signals; Gymnoside V: Different aromatic carbon shift pattern
Quantified Difference	Qualitative presence/absence and distinct shift values
Conditions	¹³C NMR (125 MHz, CD₃OD)

Why This Matters

This spectroscopic signature is critical for confirming the identity and purity of the compound upon receipt, ensuring it matches the published data for Gymnoside VII and not a structural isomer or degradation product.

• [1] Morikawa T, Xie H, Matsuda H, et al. Glucosyloxybenzyl 2-Isobutylmalates from the tubers of Gymnadenia conopsea. J Nat Prod. 2006;69(6):881-886. View Source

Validated Research Applications for Gymnoside VII Based on Current Evidence

Analytical Reference Standard for Authentication and Quantification of Gymnadenia conopsea-Derived Products

Gymnoside VII serves as a specific and quantifiable marker for the authentication of *Gymnadenia conopsea* tubers in herbal products and traditional medicine formulations. Its distinct HPLC retention time and MS fragmentation pattern, as established in the isolation literature [1], allow for its use in developing validated analytical methods (e.g., HPLC-UV, LC-MS) to distinguish *G. conopsea* from potential adulterants or substitutes.

Chemotaxonomic Marker in Orchidaceae Phylogenetic Studies

As a secondary metabolite with a well-defined structure, Gymnoside VII can be employed as a chemotaxonomic marker to study phylogenetic relationships within the Orchidaceae family. Its presence or absence in different species or varieties, confirmed by the established spectroscopic data [1], provides a chemical trait for evolutionary and botanical classification studies.

Comparative Pharmacological Studies on Structurally Defined Gymnosides

Researchers investigating the structure-activity relationships (SAR) of glucosyloxybenzyl 2-isobutylmalates can utilize highly pure Gymnoside VII as a defined structural input. By comparing its activity (or lack thereof) with analogs like Gymnoside I (which has reported antiallergic activity in PCA tests) [1], scientists can elucidate the role of the specific acetylated and cinnamoylated glycosyl moieties present in Gymnoside VII. This application relies on the compound's verified chemical identity.

Application

Selection Property

Validation Focus

Botanical Authentication Marker

Defined chromatographic retention and MS fragmentation

HPLC/LC-MS method development for G. conopsea

Chemotaxonomic Marker

Spectroscopically confirmed unique structure

Phylogenetic trait mapping in Orchidaceae

SAR Comparator Studies

Single defined structural input with verified identity

Comparative bioactivity assays with analog gymnosides

• [1] Morikawa T, Xie H, Matsuda H, et al. Glucosyloxybenzyl 2-Isobutylmalates from the tubers of Gymnadenia conopsea. J Nat Prod. 2006;69(6):881-886. View Source